Cas no 2870645-93-3 (2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel- )

• Product Name: 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel-
• CAS No: 2870645-93-3
• MF: C₉H₉F₆NO₃
• MW: 293.163083791733
• CID: 5563824
• Update Time: 2025-06-13

2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-(2R,4S)-1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)-2-piperidinecarboxylic acid (ACI)
• 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel-

• Inchi： 1S/C9H9F6NO3/c10-8(11,12)4-1-2-16(5(3-4)6(17)18)7(19)9(13,14)15/h4-5H,1-3H2,(H,17,18)/t4-,5+/m1/s1
• InChI Key： YVPOLWDEBILQED-UHNVWZDZSA-N
• SMILES： C(N1CC[C@@H](C(F)(F)F)C[C@H]1C(=O)O)(=O)C(F)(F)F

Additional information on 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel-

Latest Research Briefing on 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel- (CAS: 2870645-93-3)

In recent years, the compound 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel- (CAS: 2870645-93-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative, characterized by its trifluoroacetyl and trifluoromethyl groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and receptor modulators. The unique stereochemistry and fluorine-rich structure of this compound contribute to its enhanced binding affinity and metabolic stability, making it a valuable scaffold in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a potent inhibitor of serine proteases. The research team employed a multi-step synthetic route to achieve high enantiomeric purity of the (2R,4S)-rel- configuration, which was confirmed by chiral HPLC and X-ray crystallography. The inhibitory activity was assessed against a panel of serine proteases, demonstrating nanomolar potency against several targets implicated in inflammatory and cardiovascular diseases. Molecular docking studies further elucidated the binding interactions, highlighting the critical role of the trifluoroacetyl group in stabilizing the enzyme-inhibitor complex.

Another groundbreaking study, featured in ACS Chemical Biology, investigated the application of 2870645-93-3 in the development of novel PET (positron emission tomography) tracers for imaging neurodegenerative disorders. The researchers radiolabeled the compound with fluorine-18 and evaluated its pharmacokinetics in rodent models. The results indicated excellent blood-brain barrier penetration and selective accumulation in regions associated with amyloid-beta plaques, suggesting its potential as a diagnostic tool for Alzheimer's disease. This study opens new avenues for theranostic applications of this compound in neurology.

In addition to its therapeutic and diagnostic potential, recent patent filings have highlighted the use of 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel- as a key intermediate in the synthesis of next-generation antiviral agents. A patent granted to a leading pharmaceutical company describes its incorporation into prodrugs targeting RNA-dependent RNA polymerase of emerging viruses. The prodrugs exhibited improved oral bioavailability and sustained release profiles in preclinical trials, positioning them as promising candidates for further clinical development.

Despite these advancements, challenges remain in the large-scale production and formulation of this compound. A recent review in Organic Process Research & Development discussed the optimization of synthetic protocols to improve yield and reduce environmental impact. The authors emphasized the need for greener solvents and catalytic systems to address the inherent reactivity of the trifluoromethyl group. These efforts are critical to ensuring the sustainable and cost-effective manufacture of 2870645-93-3 for future applications.

In conclusion, the compound 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel- (CAS: 2870645-93-3) continues to be a focal point of innovation in chemical biology and pharmaceutical research. Its versatile applications in enzyme inhibition, diagnostic imaging, and antiviral therapy underscore its importance in addressing unmet medical needs. Ongoing research and development efforts are expected to further unlock its potential, paving the way for novel therapeutic and diagnostic solutions in the years to come.